Cas no 380339-63-9 (3-[(4-methylpiperazin-1-yl)sulfonyl]benzoic acid)

• Product Name: 3-[(4-methylpiperazin-1-yl)sulfonyl]benzoic acid
• CAS No: 380339-63-9
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• MDL: MFCD02725037
• CID: 1056120
• PubChem ID: 1081456
• Update Time: 2025-04-20

3-[(4-methylpiperazin-1-yl)sulfonyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((4-Methylpiperazin-1-yl)sulfonyl)benzoic acid
• 3-(4-Methyl-1-piperazinylsulfonyl)benzoic Acid
• 3-[(4-methyl-1-piperazinyl)sulfonyl]Benzoic acid
• 3-bromo-1-methylpiperidine,hydrobromide
• 3-[(4-methylpiperazin-1-yl)sulfonyl]benzoic acid
• 3-(4-methylpiperazin-1-yl)sulfonylbenzoic Acid
• EN300-00491
• MFCD02725037
• ALBB-029704
• Oprea1_191879
• DB-014523
• AKOS000115015
• AC6040
• STL199161
• SCHEMBL3824747
• SMR000365480
• 3-(4-Methyl-piperazine-1-sulfonyl)-benzoic acid
• MLS000774756
• CHEMBL1390113
• Z53035343
• VJVSNPXBBRHNRF-UHFFFAOYSA-N
• Benzoic acid, 3-[(4-methyl-1-piperazinyl)sulfonyl]-
• A873950
• LS-10585
• CS-0307449
• SY005288
• HMS2770O09
• 380339-63-9
• 3-((4-Methylpiperazin-1-yl)sulfonyl)benzoicacid
• 3-(4-methylpiperazin-1-ylsulfonyl)benzoic acid

• MDL： MFCD02725037
• Inchi： 1S/C12H16N2O4S/c1-13-5-7-14(8-6-13)19(17,18)11-4-2-3-10(9-11)12(15)16/h2-4,9H,5-8H2,1H3,(H,15,16)
• InChI Key： VJVSNPXBBRHNRF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 284.08318
• Monoisotopic Mass: 284.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• PSA: 77.92